(Z)-4-ethyl 2-(2-methoxyethyl) 5-((2-cyano-2-(4-phenylthiazol-2-yl)vinyl)amino)-3-methylthiophene-2,4-dicarboxylate

• IUPAC Name: 4-O-ethyl 2-O-(2-methoxyethyl) 5-[[(Z)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)ethenyl]amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C24H23N3O5S2/c1-4-31-23(28)19-15(2)20(24(29)32-11-10-30-3)34-22(19)26-13-17(12-25)21-27-18(14-33-21)16-8-6-5-7-9-16/h5-9,13-14,26H,4,10-11H2,1-3H3/b17-13-
• InChI Key: NAKPPAUFNMNLCF-LGMDPLHJSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCCOC)NC=C(C#N)C2=NC(=CS2)C3=CC=CC=C3
• Isomeric SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCCOC)N/C=C(/C#N)\C2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C24H23N3O5S2
• Molecular Weight: 497.6 g/mol

Description

(Z)-4-ethyl 2-(2-methoxyethyl) 5-((2-cyano-2-(4-phenylthiazol-2-yl)vinyl)amino)-3-methylthiophene-2,4-dicarboxylate is a useful research compound. Its molecular formula is C24H23N3O5S2 and its molecular weight is 497.58. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

Research in synthetic chemistry has explored the creation and modification of thiophene derivatives, which are structurally similar to the specified compound. For instance, studies have detailed the synthesis of complex molecules through processes that include nitrosation, methylation, bromination, and cyclization, aiming to improve yields, reduce production costs, and simplify procedures (Jing, 2003). Moreover, the development of new reagents for the synthesis of heterocyclic compounds highlights the versatility of thiophene derivatives in creating diverse molecular architectures (Soršak et al., 1995).

Materials Science Applications

In materials science, thiophene derivatives have been utilized for the functional modification of polymers, enhancing properties such as thermal stability and biological activity. For example, radiation-induced poly vinyl alcohol/acrylic acid hydrogels modified with various amines, including thiophene derivatives, exhibit increased swelling and improved thermal stability, suggesting their potential in medical applications (Aly & El-Mohdy, 2015). Additionally, the synthesis of electronically 'push-pull' substituted poly(p-phenylene vinylene)s from thiophene derivatives indicates their use in creating conductive polymers for electronic applications (Lahti et al., 1994).

Biochemical and Medicinal Chemistry Research

Thiophene derivatives have also found applications in biochemical and medicinal chemistry. For instance, the synthesis of bridged 3-benzazepine derivatives from thiophene compounds as conformationally restricted dopamine analogues suggests potential in neurological research and drug development (Gentles et al., 1991). Moreover, the development of fluoroionophores based on thiophene derivatives for metal ion sensing demonstrates their utility in analytical chemistry and environmental monitoring (Hong et al., 2012).